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Compound of Interest

Compound Name:
2-Hydroxy-4-(2-

hydroxyethoxy)benzophenone

CAS No.: 16909-78-7

Cat. No.: B102802 Get Quote

Executive Summary & Chemical Profile[1]
2-Hydroxy-4-(2-hydroxyethoxy)benzophenone (commonly known as UV-284) is a

benzophenone derivative widely utilized as a UV stabilizer in polymers and cosmetics.[1] While

effective at absorbing UV radiation, its structural stability translates to environmental

persistence.

Critical Safety Directive: This compound is classified as an Aquatic Toxin.[1] Under no

circumstances should this material, or solutions containing it, be discharged into municipal

wastewater systems, sinks, or storm drains. Disposal must follow a strict Zero-Liquid-Discharge

(ZLD) protocol to prevent bioaccumulation in marine ecosystems.[1]

Chemical Identity & Hazard Data[1][2][3][4]
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Parameter Specification

CAS Number 16909-78-7

Common Synonyms
UV-284; Benzophenone-2 (derivative); 2-

Hydroxy-4-(beta-hydroxyethoxy)benzophenone

Molecular Formula C₁₅H₁₄O₄

Physical State Off-white to pale yellow powder

Water Solubility
Very Low (< 0.1 g/L) – High lipophilicity drives

bioaccumulation

GHS Classification

Warning H412: Harmful to aquatic life with long-

lasting effects. H317: May cause an allergic skin

reaction.[1][2]

RCRA Status (USA)

Not P- or U-listed.[1] Regulated as Non-

Halogenated Organic Waste (unless mixed with

halogens).[1]

The "Why": Scientific Rationale for Strict Disposal
To build a self-validating safety culture, researchers must understand the mechanism of

hazard.[1]

Lipophilicity & Bioaccumulation: The hydroxyethoxy side chain increases the molecule's

affinity for lipids. If released into waterways, UV-284 partitions into the fatty tissues of aquatic

organisms rather than dissolving in the water column.[1] This leads to bioconcentration,

where toxic effects magnify up the food chain.

Photostability vs. Biodegradability: The chemical is engineered to resist degradation by UV

light.[1] This same property makes it resistant to natural photolysis in the environment,

classifying it as a "persistent" pollutant in wastewater treatment plants (WWTPs), which are

often unable to filter it out completely.

Waste Stream Segregation Protocol
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Effective disposal begins at the bench. You must segregate waste based on its physical state

and solvent matrix.[1]

DOT Diagram: Waste Segregation Logic
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Waste Generation:
UV-284 (CAS 16909-78-7)

Determine Physical State

Solid / Powder Liquid / Solution Contaminated Debris
(Gloves, Weigh Boats)

Container: Wide-Mouth HDPE Jar
Label: 'Hazardous Waste - Solid Toxic'

Check Solvent Matrix Container: Clear Poly Bag
Double-Bagged

Final Disposal:
High-Temperature Incineration

Halogenated Solvent
(e.g., DCM, Chloroform)

Non-Halogenated Solvent
(e.g., Ethanol, Acetone)

Container: Safety Can / Glass
Stream: Halogenated Organic

Container: Safety Can / HDPE
Stream: Non-Halogenated Organic

Click to download full resolution via product page
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Figure 1: Decision tree for segregating UV-284 waste streams to ensure compatibility with

incineration protocols.

Detailed Disposal Procedures
Scenario A: Disposal of Pure Solid (Powder)
Applicable for: Expired shelf stock, excess weighing material, or spill cleanup residues.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a screw-top

glass jar.[1] Avoid low-density plastics that may be permeable to organic vapors if residual

solvent is present.[1]

Transfer: Transfer the powder using a dedicated spatula or scoop.[1] Do not generate dust. If

dust generation is likely, perform the transfer inside a chemical fume hood.

Labeling:

Primary Tag: "Hazardous Waste - Solid."[1]

Constituents: "2-Hydroxy-4-(2-hydroxyethoxy)benzophenone (100%)."[1]

Hazard Checkbox: Check "Toxic" and "Irritant."[1]

Storage: Store in the Solid Waste satellite accumulation area until pickup.

Scenario B: Disposal of Solutions (Reaction
Mixtures/Mother Liquors)
Applicable for: HPLC waste, reaction byproducts, or recrystallization solvents.

Solvent Compatibility Check:

Non-Halogenated: If dissolved in Acetone, Methanol, Ethanol, or Ethyl Acetate.

Halogenated: If dissolved in Dichloromethane (DCM) or Chloroform.[1]

Note: UV-284 is compatible with both streams, but the solvents must be kept separate to

reduce incineration costs and prevent adverse reactions.[1]
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Collection: Pour into the appropriate carboy (Safety Can).

Do not fill >90% full (allow headspace for expansion).

Cap tightly immediately after filling.[1]

Labeling:

List all solvents by approximate percentage (e.g., "Acetone 95%, Water 4%").

List the solute: "UV-284 <1%".[1]

Warning: Never label simply as "Organic Waste." Specific chemical names are required for

the incinerator manifest.

Scenario C: Contaminated Debris (The "Hidden" Stream)
Applicable for: Weigh boats, pipettes, gloves, and paper towels used in cleanup.

Dry Debris: Place chemically contaminated gloves and paper towels into a clear, heavy-duty

polyethylene bag (minimum 4 mil thickness).[1]

Sharps: If using glass pipettes or syringes, these must go into a hard-walled Sharps

Container, not the soft trash bag.

Sealing: Twist and tape the bag neck (gooseneck seal).[1] Place this bag inside a second

bag (double-bagging) to prevent rupture during transport.

Emergency Spill Management
Pre-requisite: PPE must include Nitrile gloves (double-gloving recommended), safety goggles,

and a lab coat.[1] If handling large quantities (>100g) of powder, use an N95 respirator to

prevent inhalation.

Protocol: "Dry" Spill (Powder)[1]
Isolate: Mark the area.[1] Turn off nearby fans to prevent dust dispersal.[1]
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Dampen: Lightly mist the powder with a solvent (like Ethanol) or water only if necessary to

prevent dust.[1] However, dry sweeping is preferred if done carefully to avoid creating liquid

waste.

Sweep: Use a brush and dustpan dedicated to hazardous waste.[1] Move from the outside of

the spill toward the center.

Disposal: Place recovered powder into a Solid Waste jar (see Scenario A).

Decontamination: Wipe the surface with an Acetone-soaked paper towel.[1] Dispose of the

towel as Contaminated Debris (Scenario C).

Protocol: "Wet" Spill (Solution)
Absorb: Do not use paper towels for large spills.[1] Use an inert absorbent material (e.g.,

vermiculite, sand, or commercial "PIG" mats).

Wait: Allow 2–3 minutes for full absorption.

Collect: Scoop the saturated absorbent into a wide-mouth jar or heavy-duty bag.

Label: "Debris contaminated with UV-284 and [Solvent Name]."

References & Authority
PubChem. (n.d.).[1] 2-Hydroxy-4-(2-hydroxyethoxy)benzophenone | C15H14O4.[1]

National Library of Medicine.[1] Retrieved January 29, 2026, from [Link]

European Chemicals Agency (ECHA). (n.d.).[1] Substance Information: 2-hydroxy-4-(2-
hydroxyethoxy)benzophenone.[1] Retrieved January 29, 2026, from [Link]

Research Safety - Northwestern University. (2023). Hazardous Waste Disposal Guide.

Retrieved January 29, 2026, from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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